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Property Description

CAS Number 2733391-71-2 [1] [2] [3]

Molecular Formula C₁₉H₁₄N₄O [1] [2] [3]

Molecular Weight 314.34 g/mol [1] [2]

IUPAC Name 4-(7,8-dihydro-1H-imidazo[4,5-f][1,10]phenanthrolin-2-yl)phenol [3]

Test Microorganism MIC (μM) [1] [2]

Pseudomonas aeruginosa 625

Bacillus subtilis 625

Escherichia coli 625

Enterococcus faecalis 625

Salmonella typhimurium 625

Streptococcus mutans 1250

Staphylococcus aureus 1250
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Molecular Structure

The compound's structure is a complex, polycyclic system. The following diagram illustrates its fused ring

backbone and key functional groups based on the IUPAC name and SMILES string [3].
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Diagram of the core structure of Antibacterial Agent 114, showing the fused ring system and key functional

groups.

Key Experimental Context

The primary data for Antibacterial Agent 114 comes from a single source that identified it as a "potent

antibacterial agent" [1] [2]. Here are critical points for researchers to consider:

Research Use Only: This compound is explicitly marked "For research use only" and is not for
sale to patients [1]. It is a controlled substance in some territories [1].
Activity Against ESKAPEE Pathogens: It shows activity against several bacteria from the

"ESKAPEE" group, which includes the most problematic multidrug-resistant pathogens, such as
Pseudomonas aeruginosa, Escherichia coli, Enterococcus faecalis, and Staphylococcus aureus [4]

[5].
Mechanism of Action: The specific molecular mechanism of action for Antibacterial Agent 114 is

not detailed in the available search results. This is a key area for further investigation.
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Broader Research Landscape: The development of new antibacterial agents is a critical global

health priority due to the rise of antimicrobial resistance (AMR), which was associated with an
estimated 4.71 million deaths in 2021 [4] [5] [6]. The clinical pipeline includes direct-acting

antibacterials, β-lactam/β-lactamase inhibitor combinations, and non-traditional approaches [7].

Research & Sourcing Guidance

Procurement: Antibacterial Agent 114 is available for research purposes from specialized chemical

suppliers like MedChemExpress and TargetMol [1] [2].
Development Stage: This compound is in the early research and discovery phase. It has not

progressed into clinical trials, which are necessary to establish safety and efficacy in humans [7] [8].
Future Directions: Research on such compounds may explore their exact mechanism of action,

synergy with existing antibiotics, and further structural optimization to improve potency and reduce
toxicity [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Antibacterial agent 114 [medchemexpress.com]

2. Antibacterial agent 114 [biocat.com]

3. 2733391-71-2 | Antibacterial agent 114 [aifchem.com]

4. A Comprehensive Overview of Antibacterial Agents ... [pmc.ncbi.nlm.nih.gov]

5. A Comprehensive Overview of Antibacterial Agents for ... [mdpi.com]

6. Global antibiotic resistance surveillance report 2025 [who.int]

7. Antibiotics in the clinical pipeline as of December 2022 [nature.com]

8. Antibiotics re-booted—time to kick back against drug ... [nature.com]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11939824/
https://www.mdpi.com/2079-6382/14/3/221
https://www.who.int/publications/i/item/9789240116337
https://www.nature.com/articles/s41429-023-00629-8
https://www.smolecule.com/products/s12883892?utm_src=pdf-body
https://www.medchemexpress.com/antibacterial-agent-114.html?srsltid=AfmBOoqbaMVMdmbZGoSr1_O5nAwmFVt_1yWaP3XxGheq7IT_Uod1MBN7
https://www.biocat.com/products/antibacterial-agent-114-t60804-25mg-tm
https://www.nature.com/articles/s41429-023-00629-8
https://www.nature.com/articles/s44259-025-00096-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC11939824/
https://www.mdpi.com/2079-6382/14/3/221
https://www.smolecule.com/products/s12883892?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/antibacterial-agent-114.html?srsltid=AfmBOoqbaMVMdmbZGoSr1_O5nAwmFVt_1yWaP3XxGheq7IT_Uod1MBN7
https://www.biocat.com/products/antibacterial-agent-114-t60804-25mg-tm
https://www.aifchem.com/product-ACTMEC412
https://pmc.ncbi.nlm.nih.gov/articles/PMC11939824/
https://www.mdpi.com/2079-6382/14/3/221
https://www.who.int/publications/i/item/9789240116337
https://www.nature.com/articles/s41429-023-00629-8
https://www.nature.com/articles/s44259-025-00096-1
https://www.smolecule.com/products/s12883892?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Compound Profile & Activity Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b12883892#what-is-antibacterial-agent-114]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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